2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid
Overview
Description
2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid, also known as 2-(3-difluoroethylpiperidin-1-yl)butanoic acid, is an organic compound that has been studied for its potential applications in scientific research. This compound is a derivative of piperidine, an organic heterocyclic compound that is used in a variety of fields, including pharmaceuticals, agrochemicals, and materials science. The purpose of
Scientific Research Applications
Environmental Degradation and Fate
Polyfluoroalkyl chemicals, which include substances like "2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid," are extensively used in industrial and commercial applications due to their unique properties. Research highlights the significance of understanding the microbial and environmental degradation mechanisms of these chemicals. Liu and Avendaño (2013) reviewed the microbial degradation pathways, identifying the transformation of polyfluoroalkyl substances into perfluoroalkyl acids (PFAAs), emphasizing the necessity of investigating these processes to mitigate environmental impacts (Liu & Avendaño, 2013).
Analytical Chemistry and Synthesis
The synthesis and reactivity of compounds related to "2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid" have been explored in the context of nucleophilic aromatic substitution reactions. Studies by Pietra and Vitali (1972) provided insights into the interactions and reactions of piperidine compounds with nitro-aromatics, shedding light on their potential applications in synthetic organic chemistry (Pietra & Vitali, 1972).
Biotechnological Applications
The biotechnological potential of biomass-derived chemicals, including the synthesis of drug precursors and intermediates from renewable resources, has been a focus of recent research. Levulinic acid (LEV), derived from biomass, serves as a versatile building block for synthesizing a wide range of chemicals, suggesting the potential utility of related compounds like "2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid" in drug synthesis and development. Zhang et al. (2021) discussed the applications of LEV in cancer treatment and medical materials, highlighting the importance of such compounds in reducing drug synthesis costs and enhancing the sustainability of pharmaceutical manufacturing processes (Zhang et al., 2021).
Environmental and Health Impacts
The bioaccumulation and environmental persistence of perfluorinated compounds, including those related to "2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid," pose significant ecological and health concerns. Research by Conder et al. (2008) critically reviewed the bioaccumulation potential of perfluorinated carboxylates (PFCAs), providing insights into the environmental behavior and regulatory challenges associated with these substances (Conder et al., 2008).
properties
IUPAC Name |
2-[3-(1,1-difluoroethyl)piperidin-1-yl]butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19F2NO2/c1-3-9(10(15)16)14-6-4-5-8(7-14)11(2,12)13/h8-9H,3-7H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEEPSCZVBTUDQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1CCCC(C1)C(C)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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